ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate

• IUPAC Name: ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H18N2O3S/c1-4-12-6-8-13(9-7-12)16(21)20-17-14(10-19)11(3)15(24-17)18(22)23-5-2/h6-9H,4-5H2,1-3H3,(H,20,21)
• InChI Key: TWGSVBRFYCHULC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(=O)NC2=C(C(=C(S2)C(=O)OCC)C)C#N
• Molecular Formula: C18H18N2O3S
• Molecular Weight: 342.4 g/mol

Description

Ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate, also known as E7080, is a small molecule inhibitor of multiple tyrosine kinase receptors. It was first synthesized in 2009 and has since been studied extensively for its potential therapeutic applications in various diseases.

Mechanism of Action

Ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate works by inhibiting the activity of multiple tyrosine kinase receptors, which are involved in cell growth, survival, and angiogenesis. By blocking the activity of these receptors, this compound prevents the growth and spread of cancer cells and reduces the formation of new blood vessels that are necessary for tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including inhibition of tumor growth and metastasis, reduction of angiogenesis, and induction of apoptosis in cancer cells. In addition, this compound has been shown to improve thyroid function in patients with advanced thyroid cancer.

Advantages and Limitations for Lab Experiments

Ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate has several advantages for use in lab experiments, including its potent inhibitory activity against multiple tyrosine kinase receptors and its ability to reduce tumor growth and metastasis. However, there are also limitations to its use, including the need for careful dosing and monitoring due to potential toxicity, as well as the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate, including the development of new formulations and delivery methods to improve its efficacy and reduce toxicity, as well as the exploration of its potential therapeutic applications in other diseases, such as ocular diseases and autoimmune disorders. In addition, further research is needed to fully understand its mechanism of action and potential side effects, as well as to identify biomarkers that can predict response to treatment.

Scientific Research Applications

Ethyl 4-cyano-5-[(4-ethylbenzoyl)amino]-3-methyl-2-thiophenecarboxylate has been studied extensively for its potential therapeutic applications in various diseases, including cancer, thyroid disorders, and ocular diseases. It has been shown to inhibit the growth and metastasis of cancer cells by blocking the activity of multiple tyrosine kinase receptors, including VEGFR, FGFR, and PDGFR. In addition, this compound has been shown to be effective in treating advanced thyroid cancer and has been approved by the FDA for this indication.